Cas no 175205-78-4 (5-(methylsulfanyl)thiophene-2-carbonitrile)

• Product Name: 5-(methylsulfanyl)thiophene-2-carbonitrile
• CAS No: 175205-78-4
• MF: C₆H₅NS₂
• MW: 155.24059844017
• MDL: MFCD00173741
• CID: 136685
• PubChem ID: 2797514
• Update Time: 2025-04-19

5-(methylsulfanyl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonitrile,5-(methylthio)-
• 5-(METHYLTHIO)THIOPHENE-2-CARBONITRILE
• 5-methylsulfanylthiophene-2-carbonitrile
• AC1MDY0B
• AG-E-25479
• CTK4D5706
• MolPort-001-766-931
• OR29197
• SureCN6926372
• 5-(methylsulfanyl)thiophene-2-carbonitrile
• DTXSID20383923
• EN300-1425632
• AT16707
• SCHEMBL6926372
• 2-Thiophenecarbonitrile, 5-(methylthio)-
• MFCD00173741
• AS-9166
• CS-0448311
• AKOS015911675
• 175205-78-4
• FT-0619723

• MDL： MFCD00173741
• Inchi： 1S/C6H5NS2/c1-8-6-3-2-5(4-7)9-6/h2-3H,1H3
• InChI Key： BPVUDMPPURTXDX-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1SC

Computed Properties

• Exact Mass: 154.98600
• Monoisotopic Mass: 154.98634151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.3Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 65 °C
• Flash Point: 110.4°C
• Refractive Index: 1.617
• PSA: 77.33000
• LogP: 2.34168
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-(methylsulfanyl)thiophene-2-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers